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Compound of Interest

Compound Name: Solvent violet 13

Cat. No.: B1664779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Solvent Violet 13 as a

fluorescent dye for the visualization and analysis of polymer morphology. This document

outlines the dye's relevant properties, detailed experimental protocols for sample preparation

and staining, and parameters for fluorescence microscopy.

Introduction to Solvent Violet 13
Solvent Violet 13, also known as C.I. 60725 and Disperse Blue 72, is a synthetic

anthraquinone dye.[1][2] Its chemical structure confers a bright bluish-violet hue and,

importantly for morphological studies, fluorescent properties. It exhibits good solubility in a

range of organic solvents such as acetone, toluene, and benzene, but is insoluble in water.[3]

This solubility profile makes it highly suitable for incorporation into various thermoplastic

polymers.[4] Its primary industrial applications include the coloring of plastics, resins, and

synthetic fibers, including polystyrene (PS), polyethylene terephthalate (PET), and acrylonitrile

butadiene styrene (ABS).[5][6]

The affinity of Solvent Violet 13 for these materials allows it to be used as a tracer to visualize

polymer morphology, study the movement of polymers within mixtures, and analyze their

interactions with other substances.[3]
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A summary of the key physical and chemical properties of Solvent Violet 13 is presented in

Table 1. These properties are crucial for its application in polymer morphology studies,

particularly its high thermal stability, which allows it to be incorporated into polymer melts

without significant degradation.

Property Value References

Chemical Name
1-hydroxy-4-(p-

tolylamino)anthraquinone
[3]

CAS Number 81-48-1 [1]

Molecular Formula C₂₁H₁₅NO₃ [1]

Molecular Weight 329.35 g/mol [1]

Appearance Violet powder [7]

Melting Point ~189 °C [8]

Solubility
Soluble in acetone, toluene,

benzene, xylene, DMF
[3][4]

Insolubility Insoluble in water [3]

Heat Resistance (in PS) Up to 300 °C [8]

Light Fastness (in PS) 7-8 (on a scale of 1-8) [8]

Note: Photophysical properties such as specific excitation and emission maxima, quantum

yield, and fluorescence lifetime are highly dependent on the local environment, including the

polymer matrix. It is therefore highly recommended to experimentally determine these

parameters for the specific polymer system under investigation.

Experimental Protocols
The following protocols provide a general framework for using Solvent Violet 13 to stain

polymers for morphology visualization. Optimization of dye concentration, solvent choice, and

incubation times may be necessary for specific polymer systems.

Protocol 1: Solution-Based Staining of Polymer Films
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This method is suitable for staining thin polymer films or coatings.

Materials:

Solvent Violet 13

A suitable organic solvent (e.g., toluene, chloroform, dichloromethane)

Polymer film or coated substrate

Staining dish

Forceps

Deionized water and ethanol for rinsing

Fluorescence microscope

Procedure:

Prepare a Staining Solution: Dissolve Solvent Violet 13 in a suitable organic solvent to

create a stock solution (e.g., 1 mg/mL). From the stock solution, prepare a dilute staining

solution (e.g., 0.01 - 0.1% w/v). The optimal concentration should be determined empirically

to achieve sufficient signal without causing dye aggregation.

Sample Immersion: Place the polymer film in the staining dish and add enough staining

solution to completely submerge the sample.

Incubation: Cover the staining dish and allow the sample to incubate at room temperature.

Incubation time can range from 15 to 60 minutes, depending on the polymer's porosity and

solvent absorption characteristics.

Rinsing: Carefully remove the sample from the staining solution using forceps. Rinse the

sample sequentially with the pure solvent used for the staining solution, followed by ethanol,

and finally deionized water to remove excess dye from the surface.

Drying: Allow the stained polymer film to air dry completely in a dark, dust-free environment

before microscopy.
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Imaging: Mount the stained polymer film on a microscope slide and observe using a

fluorescence microscope with appropriate filter sets.

Protocol 2: Melt-Mixing for Bulk Polymer Staining
This method is suitable for visualizing the morphology of bulk polymers.

Materials:

Polymer resin (e.g., pellets or powder)

Solvent Violet 13 powder

Melt-blending equipment (e.g., twin-screw extruder, internal mixer)

Hot press or other molding equipment

Microtome for sample sectioning

Fluorescence microscope

Procedure:

Dry Blending: In a container, thoroughly mix the polymer resin with Solvent Violet 13
powder. The recommended starting concentration for the dye is typically low, in the range of

0.02% to 0.05% by weight.[8]

Melt-Mixing: Process the dry blend using a melt-blender at a temperature above the

polymer's melting or glass transition temperature. Ensure sufficient mixing time to achieve a

homogeneous distribution of the dye within the polymer matrix. The high thermal stability of

Solvent Violet 13 makes it suitable for this process.[4]

Sample Fabrication: Mold the stained polymer melt into the desired shape (e.g., a thick film

or block) using a hot press or other appropriate equipment.

Sample Sectioning: For microscopy, obtain thin sections (typically 5-20 µm) of the bulk-

stained polymer using a microtome.
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Imaging: Mount the thin section on a microscope slide and observe using a fluorescence

microscope.

Visualization and Data Interpretation
Fluorescence microscopy can be used to visualize various morphological features within the

stained polymer, including:

Crystalline and Amorphous Regions: The dye may preferentially accumulate in either the

crystalline or amorphous phases, providing contrast to distinguish these regions.[9]

Phase Separation in Polymer Blends: In immiscible polymer blends, Solvent Violet 13 may

exhibit preferential solubility in one of the phases, allowing for the visualization of the phase-

separated morphology.[10][11]

Spherulitic Structures: The growth and structure of spherulites in semi-crystalline polymers

can be observed.[9]
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Caption: General workflow for polymer morphology analysis.
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Caption: Dye partitioning in a polymer blend.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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